Cas no 110300-56-6 (1,2-Benzenedicarboxylic acid, 4-[(4-ethenylphenyl)methoxy]-)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-[(4-ethenylphenyl)methoxy]-
• CAS No: 110300-56-6
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• CID: 1192591
• PubChem ID: 71335223
• Update Time: 2025-04-20

1,2-Benzenedicarboxylic acid, 4-[(4-ethenylphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-[(4-ethenylphenyl)methoxy]-
• 4-[(4-ethenylphenyl)methoxy]phthalic acid
• 110300-56-6
• DTXSID60763225
• 4-[(4-Ethenylphenyl)methoxy]benzene-1,2-dicarboxylic acid

• Inchi： 1S/C17H14O5/c1-2-11-3-5-12(6-4-11)10-22-13-7-8-14(16(18)19)15(9-13)17(20)21/h2-9H,1,10H2,(H,18,19)(H,20,21)
• InChI Key： NAHCLFCHOXZDEF-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(=O)O)C(C(=O)O)=C1)CC1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 298.08412
• Monoisotopic Mass: 298.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83